Cas no 2172275-15-7 (2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}methyl)-2-methylbutanoic acid)

2-({2-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}methyl)-2-methylbutanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a sterically hindered 2-methylbutanoic acid moiety and a flexible linker, enhancing its utility in solid-phase peptide synthesis (SPPS). The Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. This compound is particularly valuable for introducing branched or constrained structures into peptide sequences, facilitating the study of conformational effects in bioactive peptides. Its high purity and stability make it suitable for demanding synthetic workflows in pharmaceutical research and bioconjugation chemistry.
2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}methyl)-2-methylbutanoic acid structure
2172275-15-7 structure
Product Name:2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}methyl)-2-methylbutanoic acid
CAS No:2172275-15-7
MF:C25H29N3O6
MW:467.514266729355
CID:5842150
PubChem ID:165552072
Update Time:2025-10-05

2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}methyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}methyl)-2-methylbutanoic acid
    • 2172275-15-7
    • EN300-1507196
    • 2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}methyl)-2-methylbutanoic acid
    • Inchi: 1S/C25H29N3O6/c1-3-25(2,23(31)32)15-28-22(30)12-26-21(29)13-27-24(33)34-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20H,3,12-15H2,1-2H3,(H,26,29)(H,27,33)(H,28,30)(H,31,32)
    • InChI Key: YICZEJNNVKCBNR-UHFFFAOYSA-N
    • SMILES: O(C(NCC(NCC(NCC(C(=O)O)(C)CC)=O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 467.20563565g/mol
  • Monoisotopic Mass: 467.20563565g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 11
  • Complexity: 737
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 134Ų

2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}methyl)-2-methylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1507196-0.05g
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}methyl)-2-methylbutanoic acid
2172275-15-7
0.05g
$2829.0 2023-06-05
Enamine
EN300-1507196-0.1g
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}methyl)-2-methylbutanoic acid
2172275-15-7
0.1g
$2963.0 2023-06-05
Enamine
EN300-1507196-0.25g
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}methyl)-2-methylbutanoic acid
2172275-15-7
0.25g
$3099.0 2023-06-05
Enamine
EN300-1507196-0.5g
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}methyl)-2-methylbutanoic acid
2172275-15-7
0.5g
$3233.0 2023-06-05
Enamine
EN300-1507196-1.0g
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}methyl)-2-methylbutanoic acid
2172275-15-7
1g
$3368.0 2023-06-05
Enamine
EN300-1507196-2.5g
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}methyl)-2-methylbutanoic acid
2172275-15-7
2.5g
$6602.0 2023-06-05
Enamine
EN300-1507196-5.0g
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}methyl)-2-methylbutanoic acid
2172275-15-7
5g
$9769.0 2023-06-05
Enamine
EN300-1507196-10.0g
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}methyl)-2-methylbutanoic acid
2172275-15-7
10g
$14487.0 2023-06-05
Enamine
EN300-1507196-50mg
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}methyl)-2-methylbutanoic acid
2172275-15-7
50mg
$2829.0 2023-09-27
Enamine
EN300-1507196-100mg
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}methyl)-2-methylbutanoic acid
2172275-15-7
100mg
$2963.0 2023-09-27

2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}methyl)-2-methylbutanoic acid Related Literature

Additional information on 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}methyl)-2-methylbutanoic acid

Introduction to 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}methyl)-2-methylbutanoic acid (CAS No. 2172275-15-7)

2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}methyl)-2-methylbutanoic acid, identified by its CAS number 2172275-15-7, is a complex organic compound with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structure, which includes multiple functional groups such as amides and esters. The presence of these functional groups makes it a valuable candidate for further exploration in medicinal chemistry, particularly in the design of novel therapeutic agents.

The fluoren-9-yl moiety in the molecular structure is particularly noteworthy, as fluorene derivatives are well-documented for their role in various biological processes and have been extensively studied for their pharmacological properties. The methoxycarbonyl group further enhances the compound's reactivity, making it a versatile building block for synthesizing more complex molecules. This structural feature is particularly relevant in the context of drug discovery, where such modifications can influence binding affinity, metabolic stability, and overall bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such complex molecules with greater accuracy. Studies have shown that the acetamido groups in this compound contribute to its solubility and interaction with biological targets, making it an attractive scaffold for developing small-molecule inhibitors. The methylbutanoic acid moiety at the end of the molecule adds another layer of complexity, potentially influencing both the pharmacokinetic profile and the overall efficacy of any derivative compounds.

In the context of current research, this compound has garnered attention due to its potential applications in treating a variety of diseases. For instance, studies have suggested that derivatives of fluorene-based compounds may exhibit anti-inflammatory and anti-cancer properties. The amide bonds within the molecule are particularly interesting from a chemical biology perspective, as they can serve as hinges or linkers in protein-protein interaction inhibitors. This has led to investigations into its role as a lead compound for developing targeted therapies.

The synthesis of 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}methyl)-2-methylbutanoic acid presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Techniques such as solid-phase peptide synthesis (SPPS) and protecting group strategies are often employed to achieve the desired structure. The complexity of the molecule also necessitates rigorous analytical techniques for characterization, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC).

One of the most compelling aspects of this compound is its potential as a starting material for generating libraries of analogs. By systematically modifying specific functional groups, researchers can explore a wide range of biological activities. For example, replacing the fluoren-9-yl moiety with other aromatic systems or altering the length and composition of the side chains could lead to novel compounds with enhanced potency or selectivity. Such explorations are facilitated by high-throughput screening techniques and automated synthesis platforms, which allow for rapid testing of numerous derivatives.

The pharmacological evaluation of CAS No. 2172275-15-7 has been ongoing in several academic and industrial laboratories. Initial studies have focused on assessing its interactions with target proteins using enzyme-linked immunosorbent assays (ELISAs) and surface plasmon resonance (SPR) techniques. These studies have provided insights into its binding affinity and mode of action, which are critical parameters for evaluating its therapeutic potential. Additionally, cell-based assays have been employed to investigate its effects on cellular pathways relevant to diseases such as cancer and inflammation.

The chemical diversity inherent in this compound also makes it a valuable tool for studying structure-function relationships in drug design. By comparing analogs with slight variations in their core structure, researchers can gain a deeper understanding of how specific chemical features influence biological activity. This information is invaluable for optimizing drug candidates and predicting their behavior in vivo. Furthermore, computational methods such as molecular dynamics simulations can help predict how these molecules will behave within biological systems, providing an additional layer of insight into their potential therapeutic applications.

In conclusion,2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}methyl)-2-methylbutanoic acid (CAS No. 2172275-15-7) represents a promising candidate for further research in pharmaceutical chemistry. Its complex structure, characterized by multiple functional groups including fluoren-9-yl, methoxycarbonyl, and acetamido, offers numerous possibilities for derivative development. With ongoing studies exploring its pharmacological properties and synthetic feasibility, this compound holds significant promise for contributing to advancements in drug discovery and development.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.